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Executive Summary
Cadmium acetate hydrate (specifically the dihydrate form, Cd(CH₃COO)₂[1]·2H₂O) represents

a critical organometallic precursor in modern materials science, particularly in the synthesis of

II-VI semiconductor nanocrystals (Quantum Dots). Unlike its halide counterparts, cadmium

acetate offers unique ligand-exchange kinetics that facilitate the controlled nucleation of high-

quality CdSe and CdS nanoparticles. However, its utility is counterbalanced by significant

toxicity risks, necessitating a rigorous understanding of its physicochemical properties, handling

protocols, and biological mechanisms of action.[2] This guide provides a definitive technical

reference for the identification, synthesis, application, and safety of this compound.

Part 1: Chemical Identity & Nomenclature
Accurate identification is the bedrock of reproducible research. While often referred to

generically as "Cadmium Acetate," the hydration state significantly alters stoichiometry and

solubility.

Core Identity Matrix
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Parameter Anhydrous Form
Dihydrate Form (Primary
Research Grade)

CAS Number 543-90-8 5743-04-4

Formula Cd(CH₃COO)₂ Cd(CH₃COO)₂[1][3] · 2H₂O

Molecular Weight 230.50 g/mol 266.53 g/mol

EC Number 208-853-2 208-853-2

RTECS AF7505000 AF7525000

Appearance
Colorless crystal / White

powder

White crystalline powder /

Monoclinic prisms

Synonym Ontology
To ensure exhaustive literature retrieval, researchers should utilize the following synonym

strings:

IUPAC: Cadmium(II) ethanoate dihydrate[1][3]

Common Technical: Bis(acetoxy)cadmium dihydrate; Acetic acid, cadmium salt (1:2)

Archaic/Industrial: C.I. 77185; Cadmium diacetate[3]

Search String Logic:("Cadmium Acetate" OR "Cadmium Diacetate") AND ("5743-04-4" OR

"543-90-8")

Part 2: Physicochemical Properties & Structural
Insights
Understanding the structural behavior of the dihydrate is essential for sol-gel processes and

precursor preparation.

Crystal Structure & Coordination
Unlike zinc acetate, which adopts a tetrahedral geometry, cadmium acetate dihydrate features

a seven-coordinate cadmium center. The structure is a coordination polymer where acetate
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ligands bridge cadmium centers, with water molecules filling the coordination sphere. This high

coordination number contributes to its specific solubility profile and thermal decomposition

behavior.

Solubility & Thermal Profile
Solubility (Water): High (~143 g/100 mL at 20°C). Critical for aqueous-phase synthesis.

Solubility (Ethanol/Methanol): Soluble.[1][2][4] Used for sol-gel coating applications.

Thermal Decomposition:

~130°C: Loss of water of crystallization (Transition to anhydrous).

>250°C: Decomposition to Cadmium Oxide (CdO). Note: This transition is exploited in the

synthesis of CdO nanoparticles.

Part 3: Synthesis & Purification Protocols
For high-sensitivity applications like Quantum Dot (QD) synthesis, commercial purity (98%) is

often insufficient. The following protocol outlines the purification and conversion logic.

Laboratory-Scale Synthesis & Purification
Objective: Produce high-purity Cadmium Acetate Dihydrate from Cadmium Oxide.

Reagents:

Cadmium Oxide (CdO) - 99.99% trace metals basis

Glacial Acetic Acid (excess)

Deionized Water (18.2 MΩ)

Protocol:

Dissolution: Suspend CdO in a 10% excess of dilute acetic acid (30% v/v). Heat to 60°C with

magnetic stirring.
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Mechanism:[5]

Filtration: Filter the hot solution through a 0.2 µm PTFE membrane to remove unreacted

CdO or insoluble impurities.

Crystallization: Concentrate the filtrate by rotary evaporation until saturation is reached. Cool

slowly to 4°C to induce crystallization.

Recrystallization (Critical Step): Redissolve crystals in minimum hot dilute acetic acid and

recrystallize. This removes trace anionic impurities.

Drying: Dry crystals in a desiccator over silica gel. Do not heat above 80°C to prevent

dehydration.

Synthesis Workflow Diagram
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Figure 1: Logical workflow for the synthesis and phase conversion of Cadmium Acetate.

Part 4: Applications in Research (Quantum Dot
Synthesis)
The primary modern application of Cadmium Acetate is as a cadmium precursor in the "hot-

injection" synthesis of Cadmium Selenide (CdSe) quantum dots.

Why Cadmium Acetate?
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Unlike Cadmium Oxide (which requires high temperatures and complexing agents like TDPA to

dissolve) or Cadmium Dimethyl (pyrophoric and extremely toxic), Cadmium Acetate offers a

"sweet spot":

Reaction Kinetics: It decomposes at moderate temperatures, allowing for better separation of

nucleation and growth phases.

Ligand Exchange: The acetate group is easily displaced by long-chain ligands (oleic acid,

TOPO), facilitating surface passivation.

Protocol: Synthesis of CdSe Nanocrystals
Reference: Adapted from Qu et al. (2001) and Peng et al. (2000).

Reagents:

Cadmium Acetate Dihydrate (0.2 mmol)

Selenium powder (0.2 mmol) dissolved in Trioctylphosphine (TOP)

Oleic Acid (Ligand)

Octadecene (ODE - Non-coordinating solvent)

Step-by-Step Methodology:

Precursor Prep: Mix Cd(Ac)₂·2H₂O with Oleic Acid and ODE in a three-neck flask.

Degassing: Heat to 120°C under vacuum for 30 mins.

Why? Removes water and oxygen. The acetate converts to Cadmium Oleate in situ,

releasing acetic acid.

Heating: Switch to Argon flow and heat to 260°C.

Injection (Nucleation Burst): Rapidly inject the Se-TOP solution. The solution will instantly

change color (yellow/orange) indicating nucleation.
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Growth: Lower temperature to 240°C. Aliquot samples every 30 seconds to monitor size

(color shift from green

red).

Quenching: Inject cold toluene to stop growth.

QD Synthesis Logic Diagram
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Figure 2: The "Hot Injection" synthesis pathway for CdSe Quantum Dots using Cadmium

Acetate.
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Part 5: Safety, Toxicology, & Handling
Cadmium is a Group 1 Carcinogen (IARC).[1] Safety is not merely a compliance step but a

critical experimental parameter.

Mechanisms of Toxicity
Cadmium acts as a "Trojan Horse" in biological systems, primarily by mimicking essential

divalent cations like Calcium (

) and Zinc (

).

Ionic Mimicry:

enters cells via voltage-gated calcium channels.

Oxidative Stress: It displaces iron and copper from proteins, increasing the pool of free

redox-active metals, leading to Reactive Oxygen Species (ROS) generation.

Apoptosis: ROS triggers mitochondrial damage, releasing Cytochrome C and activating the

Caspase cascade.

Toxicology Pathway Diagram
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Figure 3: Cellular mechanism of Cadmium-induced toxicity.

Handling Protocols
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Engineering Controls: All weighing and manipulation of dry powder must occur inside a

HEPA-filtered fume hood or glovebox.

PPE: Double nitrile gloves, N95/P100 respirator (if outside hood), and Tyvek sleeves.

Waste: Segregate as "Heavy Metal Waste." Do not mix with standard organic solvents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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